Cas no 1419221-27-4 (1-bromo-3-(oxan-4-yl)imidazo[1,5-a]pyrazin-8-amine)

1-Bromo-3-(oxan-4-yl)imidazo[1,5-a]pyrazin-8-amine is a heterocyclic compound featuring a fused imidazo[1,5-a]pyrazine core with a bromo substituent at the 1-position and a tetrahydropyranyl (oxan-4-yl) group at the 3-position. The 8-amine functionality enhances its reactivity, making it a versatile intermediate in medicinal chemistry and drug discovery. Its structural complexity allows for selective modifications, facilitating the synthesis of targeted bioactive molecules. The bromo group offers a handle for further cross-coupling reactions, while the oxan-4-yl moiety contributes to improved solubility and pharmacokinetic properties. This compound is particularly valuable in the development of kinase inhibitors and other therapeutic agents requiring precise molecular tuning.
1-bromo-3-(oxan-4-yl)imidazo[1,5-a]pyrazin-8-amine structure
1419221-27-4 structure
Product Name:1-bromo-3-(oxan-4-yl)imidazo[1,5-a]pyrazin-8-amine
CAS No:1419221-27-4
MF:C11H13BrN4O
MW:297.151120901108
CID:2120588
Update Time:2025-06-08

1-bromo-3-(oxan-4-yl)imidazo[1,5-a]pyrazin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-3-(tetrahydro-2H-pyran-4-yl)imidazo[1,5-a]pyrazin-8-amine
    • 1-bromo-3-(oxan-4-yl)imidazo[1,5-a]pyrazin-8-amine
    • Inchi: 1S/C11H13BrN4O/c12-9-8-10(13)14-3-4-16(8)11(15-9)7-1-5-17-6-2-7/h3-4,7H,1-2,5-6H2,(H2,13,14)
    • InChI Key: HWPQXPVDUVMPSJ-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(N)=NC=CN2C(C2CCOCC2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Topological Polar Surface Area: 65.4

1-bromo-3-(oxan-4-yl)imidazo[1,5-a]pyrazin-8-amine Pricemore >>

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